Cas no 2680695-50-3 (3-(difluoromethoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 3-(difluoromethoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680695-50-3
• MF: C₁₂H₁₁F₂NO₅
• MW: 287.216250658035
• CID: 5633283
• PubChem ID: 165930553
• Update Time: 2025-05-25

3-(difluoromethoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680695-50-3
• 3-(difluoromethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• EN300-28287349
• 3-(difluoromethoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C12H11F2NO5/c1-2-5-19-12(18)15-8-4-3-7(10(16)17)6-9(8)20-11(13)14/h2-4,6,11H,1,5H2,(H,15,18)(H,16,17)
• InChI Key： BFACYVCEOWCWNB-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)O)C=CC=1NC(=O)OCC=C)F

Computed Properties

• Exact Mass: 287.06052878g/mol
• Monoisotopic Mass: 287.06052878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(difluoromethoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Comprehensive Overview of 3-(difluoromethoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680695-50-3)

The compound 3-(difluoromethoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680695-50-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a difluoromethoxy group and a prop-2-en-1-yloxy carbonylamino moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological activity through selective interactions.

In recent years, the demand for fluorinated compounds like 3-(difluoromethoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic profiles. The compound's benzoic acid backbone further enhances its versatility, allowing for derivatization into esters, amides, or other functionalized analogs.

From an industrial perspective, CAS No. 2680695-50-3 is often explored for its role in crop protection formulations. The difluoromethoxy group is known to confer resistance to enzymatic degradation, making it valuable in designing sustainable agrochemicals. This resonates with current global discussions on green chemistry and the need for environmentally friendly pest control solutions.

Synthetic routes to 3-(difluoromethoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid typically involve multi-step processes, including selective fluorination and carbamate formation. Advanced techniques such as flow chemistry are being investigated to optimize yield and purity, addressing common challenges like byproduct formation. These innovations are critical for scaling up production while maintaining cost efficiency—a key concern for manufacturers.

The compound's spectroscopic properties (e.g., NMR, IR) have been extensively characterized to support quality control in industrial settings. Analytical methods like HPLC-MS are employed to ensure batch-to-batch consistency, which is essential for regulatory compliance in pharmaceutical GMP environments. Such rigorous standards underscore its relevance in high-value applications.

Emerging studies also highlight the potential of 2680695-50-3 in material science, particularly in polymer modification. Its allyloxy carbonyl group can participate in radical polymerization, enabling the creation of functionalized polymers with tailored properties. This intersects with the rising interest in smart materials for biomedical devices or coatings.

As research progresses, 3-(difluoromethoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid continues to inspire innovations across disciplines. Its dual utility in life sciences and industrial chemistry positions it as a compound of enduring significance. Future directions may explore its role in targeted drug delivery systems or as a ligand in catalytic processes, further expanding its scientific footprint.